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Compound of Interest

Compound Name:
2-Chloro-4-

(difluoromethyl)pyridine

Cat. No.: B598245 Get Quote

An In-depth Technical Guide to 2-Chloro-4-(difluoromethyl)pyridine

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

reactivity, and safety information for 2-Chloro-4-(difluoromethyl)pyridine, a key intermediate

for researchers, scientists, and professionals in drug development and organic synthesis.

Chemical Identification and Structure
2-Chloro-4-(difluoromethyl)pyridine is a halogenated pyridine derivative. Its unique structure,

featuring a chlorine atom at the 2-position and a difluoromethyl group at the 4-position, makes

it a valuable building block in the synthesis of more complex molecules, particularly in the

pharmaceutical and agrochemical industries.
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Figure 1: Logical overview of key technical data for the compound.

Physicochemical Properties
The following table summarizes the key quantitative physicochemical properties of 2-Chloro-4-
(difluoromethyl)pyridine. These parameters are crucial for designing experimental setups,

purification procedures, and storage conditions.
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Property Value Citations

CAS Number 1204296-03-6 [1][2][3][4]

Molecular Formula C₆H₄ClF₂N [1][2][3][5]

Molecular Weight 163.55 g/mol [1][2][5]

Boiling Point 202.6 °C at 760 mmHg [1][3]

Density
1.334 g/cm³ (predicted: 1.3

g/cm³)
[1][3]

Flash Point 76 °C (predicted: 76.4 °C) [1][3]

Purity ≥ 95.0% [2]

Vapor Pressure 0.4 mmHg at 25°C (predicted) [3]

Refractive Index 1.475 (predicted) [3]

Structural and Spectroscopic Identifiers
These identifiers are essential for database searches, structural elucidation, and analytical

characterization.

Identifier String Citations

IUPAC Name
2-chloro-4-

(difluoromethyl)pyridine
[1][2][5]

SMILES C1=CN=C(C=C1C(F)F)Cl [1][5][6]

InChI
InChI=1S/C6H4ClF2N/c7-5-3-

4(6(8)9)1-2-10-5/h1-3,6H
[1][2][6]

InChI Key
CQNIYQCVDLBGPY-

UHFFFAOYSA-N
[1][2][6]

MDL Number MFCD14525492 [1][2]

PubChem CID 45790949 [1]
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Reactivity and Potential Applications
2-Chloro-4-(difluoromethyl)pyridine is a versatile intermediate in organic synthesis. Its

reactivity is primarily dictated by the pyridine ring and its substituents.

Nucleophilic Aromatic Substitution: The chlorine atom at the 2-position is susceptible to

displacement by various nucleophiles.[7] This is a common strategy for introducing a wide

range of functional groups onto the pyridine core.

Cross-Coupling Reactions: The chloro-substituent can participate in various metal-catalyzed

cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to form new carbon-carbon or

carbon-heteroatom bonds.

Modification of the Difluoromethyl Group: While the C-F bonds are strong, the difluoromethyl

group can influence the electronic properties of the pyridine ring and may be involved in

specific synthetic transformations.

Given its structure, this compound is a valuable precursor for synthesizing biologically active

molecules. The related compound, 2-Chloro-4-(trifluoromethyl)pyridine, is a known intermediate

in the synthesis of Molidustat, an oral HIF-prolyl hydroxylase inhibitor.[8] This suggests that 2-
Chloro-4-(difluoromethyl)pyridine could serve as a key building block for novel therapeutic

agents and agrochemicals.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 2-Chloro-4-
(difluoromethyl)pyridine are not readily available in the public domain. However, a general

synthetic workflow can be inferred from patents describing the synthesis of structurally similar

compounds, such as 2-chloro-4-(trifluoromethyl)pyridine.[9] The process typically involves the

formation of a substituted pyridine ring followed by a chlorination step.
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2-Hydroxy-4-(difluoromethyl)pyridine
(Intermediate)
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Figure 2: A generalized workflow for the synthesis of the title compound.

A representative chlorination protocol would involve reacting the corresponding hydroxypyridine

intermediate with a chlorinating agent like phosphorus oxychloride (POCl₃) or thionyl chloride

(SOCl₂), often in a suitable solvent and potentially at elevated temperatures, to yield the final

chlorinated product.[9] Purification is typically achieved through distillation or chromatography.

Safety and Handling
2-Chloro-4-(difluoromethyl)pyridine is considered a hazardous substance and must be

handled with appropriate personal protective equipment (PPE) in a well-ventilated area,

preferably a chemical fume hood.[1][2][10]
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Hazard Class Code Description Citations

GHS Pictogram
GHS07 (Exclamation

Mark)
[1][2]

Signal Word Warning [1][2]

Hazard Statements H302 Harmful if swallowed. [1][2][10]

H315 Causes skin irritation. [1][2][10]

H319
Causes serious eye

irritation.
[1][2][10]

H335
May cause respiratory

irritation.
[1][2][10]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[1][2]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[2][10]

P301+P310

IF SWALLOWED:

Immediately call a

POISON

CENTER/doctor.

[2]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1][2][10]

First Aid Measures:
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If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[10]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[10]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[10]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Immediately call a poison

center or doctor.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b598245#2-chloro-4-difluoromethyl-pyridine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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